7-(5-Isobutylpyridin-2-yl)-7-azaspiro[3.5]non-2-ylamine

• Molecular Formula: C17H27N3
• Molecular Weight: 273.4 g/mol
• IUPAC Name: 7-[5-(2-methylpropyl)pyridin-2-yl]-7-azaspiro[3.5]nonan-2-amine
• InChI: InChI=1S/C17H27N3/c1-13(2)9-14-3-4-16(19-12-14)20-7-5-17(6-8-20)10-15(18)11-17/h3-4,12-13,15H,5-11,18H2,1-2H3
• InChI Key: OKZZIRUOTWKYGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CN=C(C=C1)N2CCC3(CC2)CC(C3)N

Description

7-(5-Isobutylpyridin-2-yl)-7-azaspiro[3.5]non-2-ylamine is a useful research compound. Its molecular formula is C17H27N3 and its molecular weight is 273.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.21 g (21.65 mmol) of potassium hydroxide are added, at room temperature, to a solution of 0.37 g (1.08 mmol) of ethyl[7-(5-isobutylpyridin-2-yl)-7-azaspiro[3.5]non-2-yl]carbamate in 5 mL of ethanol/water (1/1). The mixture is then heated at 110° C. for 15 hours. The resulting mixture is allowed to cool to room temperature and is then concentrated under reduced pressure. The reaction medium is taken up in saturated sodium chloride solution and dichloromethane, the aqueous phase is separated out and extracted with dichloromethane, and the combined organic phases are dried over sodium sulfate. After evaporating under reduced pressure and purifying on a column of silica gel, eluting with a 100/0/0 to 96/4/0.4 mixture of dichloromethane, methanol and 28% aqueous ammonia, 0.27 g of expected product is obtained in the form of a wax.